Cas no 56531-69-2 (3-(4-methylphenyl)adamantane-1-carboxylic acid)

• Product Name: 3-(4-methylphenyl)adamantane-1-carboxylic acid
• CAS No: 56531-69-2
• MF: C₁₈H₂₂O₂
• MW: 270.366085529327
• MDL: MFCD00267983
• CID: 377887
• PubChem ID: 41912
• Update Time: 2025-05-20

3-(4-methylphenyl)adamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(p-Tolyl)adamantane-1-carboxylic acid
• 3-(4-Methylphenyl)adamantane-1-carboxylic acid
• 3-P-TOLYL-ADAMANTANE-1-CARBOXYLIC ACID
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-(4-methylphenyl)-
• (5R,7S)-3-(4-methylphenyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxylate
• 1-(p-tolyl)-3-adamantanecarboxylic acid
• tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, 3-(4-methylphenyl)-
• 3-ADAMANTANECARBOXYLIC ACID, 1-(p-TOLYL)-
• AKOS000121970
• AKOS016844274
• SCHEMBL417886
• SR-01000391290
• 56531-69-2
• SMSF0003736
• F0921-0028
• (1s,3r,5R,7S)-3-(p-tolyl)adamantane-1-carboxylic acid
• EN300-00145
• Cambridge id 5142922
• LS-04348
• BIM-0009140.P001
• AB00074385-01
• FT-0683781
• CB11967
• 3-(p-Tolyl)adamantane-1-carboxylicacid
• CBMicro_009223
• CS-0218107
• Z56865446
• Oprea1_753348
• DTXSID10971979
• SR-01000391290-1
• BRN 2385288
• 1-(p-tolyl)-3-adamantanecarboxylicaci
• G49605
• ALBB-013841
• 3-(4-methylphenyl)adamantane-1-carboxylic acid

• MDL： MFCD00267983
• Inchi： 1S/C18H22O2/c1-12-2-4-15(5-3-12)17-7-13-6-14(8-17)10-18(9-13,11-17)16(19)20/h2-5,13-14H,6-11H2,1H3,(H,19,20)
• InChI Key： UWPMIBVQZDSYNA-UHFFFAOYSA-N
• SMILES： OC(C12CC3CC(C1)CC(C1C=CC(C)=CC=1)(C3)C2)=O

Computed Properties

• Exact Mass: 270.16206
• Monoisotopic Mass: 270.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4.2

Experimental Properties

• Density: 1.219±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 424.3°Cat760mmHg
• Flash Point: 197.4°C
• Solubility: Insuluble (6.2E-3 g/L) (25 ºC),
• PSA: 37.3

3-(4-methylphenyl)adamantane-1-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(4-methylphenyl)adamantane-1-carboxylic acid

3-(4-methylphenyl)adamantane-1-carboxylic acid

The compound 3-(4-methylphenyl)adamantane-1-carboxylic acid (CAS No. 56531-69-2) is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of adamantane derivatives, which are known for their rigid, diamondoid frameworks and exceptional stability. The molecule consists of an adamantane core, a substituted phenyl group, and a carboxylic acid functional group, making it a versatile building block for various applications in chemistry and materials science.

Recent studies have highlighted the potential of adamantane derivatives in drug delivery systems due to their ability to enhance the solubility and bioavailability of poorly soluble drugs. The carboxylic acid group in this compound plays a crucial role in enabling such interactions, as it can form hydrogen bonds with both the drug molecules and the surrounding environment. This property makes 3-(4-methylphenyl)adamantane-1-carboxylic acid a promising candidate for developing advanced drug delivery systems that improve therapeutic efficacy while reducing side effects.

In addition to its pharmaceutical applications, this compound has shown significant potential in the field of materials science. The adamantane core provides exceptional mechanical strength and thermal stability, making it ideal for use in high-performance polymers and composites. Researchers have explored the use of this compound as a monomer in polymer synthesis, where its rigid structure contributes to the formation of materials with enhanced mechanical properties. These materials have potential applications in aerospace, automotive industries, and other sectors requiring lightweight yet durable components.

The 4-methylphenyl substituent attached to the adamantane framework adds another layer of functionality to this compound. This substituent introduces aromaticity and hydrophobicity, which can be exploited in designing self-assembling materials or surface-modifying agents. Recent advancements in nanotechnology have leveraged these properties to create nanoparticles with tailored surface chemistries, enabling their use in targeted drug delivery and imaging applications.

From a synthetic perspective, 3-(4-methylphenyl)adamantane-1-carboxylic acid is typically synthesized through a multi-step process involving Friedel-Crafts alkylation and subsequent oxidation reactions. The synthesis pathway has been optimized over the years to improve yield and purity, making it more accessible for large-scale production. Researchers continue to explore greener synthesis methods that minimize environmental impact while maintaining product quality.

One of the most exciting developments involving this compound is its application in optoelectronic materials. The unique electronic properties of adamantane derivatives, combined with the functional groups present in this molecule, make them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into OLED structures can enhance device efficiency and stability, paving the way for next-generation display technologies.

In conclusion, 3-(4-methylphenyl)adamantane-1-carboxylic acid (CAS No. 56531-69-2) is a multifaceted compound with applications spanning pharmaceuticals, materials science, nanotechnology, and optoelectronics. Its unique combination of structural rigidity, functional versatility, and chemical stability positions it as a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new potentials for this compound, its role in advancing modern science and technology is expected to grow significantly.